Cas no 52688-11-6 (2-Cyano-acetic acid cyclohexyl ester)

• Product Name: 2-Cyano-acetic acid cyclohexyl ester
• CAS No: 52688-11-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD00014293
• CID: 93641
• PubChem ID: 96357
• Update Time: 2025-05-19

2-Cyano-acetic acid cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl cyanoacetate
• cyclohexyl 2-cyanoacetate
• 2-Cyano-acetic acid cyclohexyl ester
• Acetic acid,cyano-,cyclohexyl ester
• NSC 69952
• AI3-07187
• Acetic acid, cyano-, cyclohexyl ester
• NSC-69952
• EN300-26480
• NS00032553
• AKOS001354572
• A870931
• AS-58644
• MFCD00014293
• BCP12783
• 52688-11-6
• Z223461868
• DTXSID30200657
• NSC69952
• CCA68811
• EINECS 258-104-9
• FT-0640094
• YESQLMJPTKPRSK-UHFFFAOYSA-N
• SCHEMBL5357978
• G75719
• DB-052167

• MDL： MFCD00014293
• Inchi： 1S/C9H13NO2/c10-7-6-9(11)12-8-4-2-1-3-5-8/h8H,1-6H2
• InChI Key： YESQLMJPTKPRSK-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)C1CCCCC1

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: N/A℃
• Boiling Point: 285.4±13.0 ºC (760 Torr)
• Flash Point: 130.3±6.6 ºC,
• Refractive Index: 1.4620 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 50.09000
• LogP: 1.77598
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Cyano-acetic acid cyclohexyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： 24-25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Cyano-acetic acid cyclohexyl ester

2-Cyano-acetic acid cyclohexyl ester (CAS No. 52688-11-6): An Overview of Its Properties, Applications, and Recent Research Advances

2-Cyano-acetic acid cyclohexyl ester (CAS No. 52688-11-6) is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, characterized by its unique structural features, has found applications in a variety of industries due to its chemical stability and reactivity. In this article, we will delve into the properties, synthesis methods, applications, and recent research developments of 2-Cyano-acetic acid cyclohexyl ester.

Chemical Structure and Properties

2-Cyano-acetic acid cyclohexyl ester is a white crystalline solid with the molecular formula C₁₀H₁₃NO₂. The compound features a cyano group (-CN) and an ester functional group (-COO-) attached to a cyclohexyl ring. These functional groups contribute to its unique chemical properties, including high reactivity and stability under various conditions. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity of adjacent functional groups. The ester group, on the other hand, can undergo hydrolysis to form the corresponding carboxylic acid and alcohol.

The physical properties of 2-Cyano-acetic acid cyclohexyl ester include a melting point of approximately 55-57°C and a boiling point of around 230°C at atmospheric pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and processes.

Synthesis Methods

The synthesis of 2-Cyano-acetic acid cyclohexyl ester can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of cyanoacetic acid with cyclohexanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction proceeds via an esterification mechanism:

Cyanoacetic acid + Cyclohexanol → 2-Cyano-acetic acid cyclohexyl ester + Water

Another approach involves the reaction of cyanoacetyl chloride with cyclohexanol under basic conditions. This method is particularly useful for large-scale production due to its higher yield and purity:

Cyanoacetyl chloride + Cyclohexanol → 2-Cyano-acetic acid cyclohexyl ester + Hydrogen chloride

Applications in Organic Synthesis

2-Cyano-acetic acid cyclohexyl ester is widely used as a building block in organic synthesis due to its versatile reactivity. One of its key applications is in the synthesis of heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals. For example, it can be used as a starting material for the preparation of pyridines, pyrimidines, and other nitrogen-containing heterocycles through various cyclization reactions.

The compound's reactivity also makes it useful in the synthesis of amino acids and peptides. The cyano group can be converted to an amine through reduction reactions, while the ester group can be hydrolyzed to form the corresponding carboxylic acid. This dual functionality allows for the preparation of a wide range of amino acids and peptides with specific structural features.

Pharmaceutical Applications

In the pharmaceutical industry, 2-Cyano-acetic acid cyclohexyl ester has shown promise as an intermediate in the synthesis of various drugs. One notable application is in the production of antiviral agents. For instance, it has been used as a key intermediate in the synthesis of nucleoside analogs that exhibit potent antiviral activity against HIV and hepatitis viruses.

The compound's ability to undergo selective functional group transformations also makes it valuable in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. By designing prodrugs using 2-Cyano-acetic acid cyclohexyl ester, researchers can improve drug delivery and reduce side effects.

MATERIALS SCIENCE APPLICATIONS

Beyond pharmaceuticals, 2-Cyano-acetic acid cyclohexyl ester has found applications in materials science due to its unique chemical properties. One area where it has shown potential is in the development of functional polymers. The cyano group can participate in polymerization reactions to form polymers with specific mechanical and thermal properties. These polymers have been explored for use in coatings, adhesives, and composite materials.

The compound's reactivity also makes it suitable for use in photoresists and other photolithographic materials used in semiconductor manufacturing. By incorporating 2-Cyano-acetic acid cyclohexyl ester into photoresist formulations, researchers can improve their sensitivity to light and enhance their resolution capabilities.

Recent Research Developments

The ongoing research on 2-Cyano-acetic acid cyclohexyl ester continues to uncover new applications and improve existing methods for its synthesis and use. One recent study published in the Journal of Organic Chemistry explored a novel catalytic method for synthesizing this compound using environmentally friendly conditions. The researchers developed a palladium-catalyzed cross-coupling reaction that significantly reduced reaction time and improved yield compared to traditional methods.

In another study published in Chemical Communications, scientists investigated the use of 2-Cyano-acetic acid cyclohexyl ester as a precursor for preparing metal-organic frameworks (MOFs). MOFs are highly porous materials with potential applications in gas storage, catalysis, and drug delivery. The study demonstrated that by using this compound as a building block, researchers could synthesize MOFs with enhanced stability and tunable pore sizes.

A third area of recent research focuses on the biological activity of compounds derived from 2-Cyano-acetic acid cyclohexyl ester. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent anticancer activity against several human cancer cell lines. The researchers identified specific structural features that contributed to this activity, providing valuable insights for future drug design efforts.

Safety Considerations strong> p > p >While 2 - Cy ano - ac etic ac id cy clo hex yl es ter strong >is generally considered safe when handled properly , standard laboratory precautions should always be followed . It is important to wear appropriate personal protective equipment (PPE) , such as gloves , goggles , and lab coats , when working with this compound . Additionally , proper ventilation should be maintained to prevent inhalation of vapors . In case of accidental exposure , immediate medical attention should be sought . p > p >< strong >Conclusion strong > p > p >< strong > 2 - Cy ano - ac etic ac id cy clo hex yl es ter strong >(CAS No . 52688 - 11 - 6 ) is a multifunctional compound with a wide range of applications across various fields . Its unique chemical structure , characterized by a cy ano group and an es ter functional group , contributes to its high reactivity and stability . Recent research developments have further expanded our understanding of this compound ' s potential uses , from organic synthesis to pharmaceuticals and materials science . As research continues , it is likely that new applications will emerge , solidifying 2 - Cy ano - ac etic ac id cy clo hex yl es ter strong >as an important player in modern chemistry . p > article > < /response >